Cas no 83698-90-2 (1,18-Octadecanedithiol)

1,18-Octadecanedithiol structure
1,18-Octadecanedithiol structure
Product Name:1,18-Octadecanedithiol
CAS No:83698-90-2
MF:C18H38S2
MW:318.624323368073
CID:668693
PubChem ID:13044354
Update Time:2025-04-19

1,18-Octadecanedithiol Chemical and Physical Properties

Names and Identifiers

    • 1,18-Octadecanedithiol
    • octadecane-1,18-dithiol
    • 83698-90-2
    • DTXSID90516140
    • SCHEMBL624335
    • Inchi: 1S/C18H38S2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-18H2
    • InChI Key: RWLIDRPIMIEHGZ-UHFFFAOYSA-N
    • SMILES: SCCCCCCCCCCCCCCCCCCS

Computed Properties

  • Exact Mass: 318.24149356g/mol
  • Monoisotopic Mass: 318.24149356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 2Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd